Cas no 51353-04-9 (Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-)

Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)- structure
51353-04-9 structure
Product Name:Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-
CAS No:51353-04-9
MF:C13H18F3N
MW:245.283934116364
CID:379756
PubChem ID:3039858
Update Time:2025-04-19

Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-
    • N-Isopropyl-α-methyl-3-(trifluoromethyl)benzeneethanamine
    • N-propan-2-yl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
    • N-Isopropyl-alpha-methyl-m-trifluoromethylphenethylamine
    • DTXSID00965625
    • NFNFGNLAOQRPPO-UHFFFAOYSA-N
    • N-(Propan-2-yl)-1-[3-(trifluoromethyl)phenyl]propan-2-amine
    • 51353-04-9
    • BRN 3054752
    • Phenethylamine, N-isopropyl-alpha-methyl-m-trifluoromethyl-
    • Inchi: 1S/C13H18F3N/c1-9(2)17-10(3)7-11-5-4-6-12(8-11)13(14,15)16/h4-6,8-10,17H,7H2,1-3H3
    • InChI Key: NFNFGNLAOQRPPO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(C)NC(C)C)(F)F

Computed Properties

  • Exact Mass: 245.13924
  • Monoisotopic Mass: 245.13913406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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